Cas no 2381061-83-0 (2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2381061-83-0
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6287160
• PubChem ID: 165886738
• Update Time: 2025-05-23

2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-1-hydroxycyclohexane-1-carboxylic acid
• EN300-1589793
• 2381061-83-0

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-8-6-4-5-7-12(8,17)9(14)15/h8,17H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,12-/m1/s1
• InChI Key： XDXPCTAUOTVMIO-PRHODGIISA-N
• SMILES： O[C@]1(C(=O)O)CCCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid (CAS No. 2381061-83-0)

2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid, also known by its CAS number 2381061-83-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, an amino group, a hydroxyl group, and a cyclohexane ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis due to its stability under acidic conditions and ease of removal under basic conditions. In the context of 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid, the Boc group serves to protect the amino functionality during multi-step synthetic processes, ensuring that the desired chemical transformations occur without unwanted side reactions. This protection strategy is crucial for maintaining the integrity and purity of the final product.

The presence of the hydroxyl group in 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid adds another layer of complexity to its chemical properties. Hydroxyl groups are known for their ability to form hydrogen bonds, which can influence the solubility, stability, and reactivity of the molecule. In pharmaceutical research, this property can be leveraged to optimize drug delivery and enhance the bioavailability of therapeutic agents.

The cyclohexane ring in 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid provides a rigid framework that can confer specific conformational preferences to the molecule. This rigidity can be advantageous in designing drugs with high selectivity and potency, as it can help to lock the molecule into a conformation that is optimal for binding to target proteins or receptors.

Recent studies have explored the potential applications of 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its use as an intermediate in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides but with improved pharmacological properties. These peptidomimetics have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

In another study published in Organic & Biomolecular Chemistry, scientists investigated the role of 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their dysregulation is often associated with disease states. By designing molecules that can selectively disrupt or enhance specific PPIs, researchers aim to develop new therapeutic strategies for treating a wide range of diseases.

The synthetic versatility of 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid has also been demonstrated through its use as a building block in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. This approach has been particularly useful in drug discovery programs, where it can significantly accelerate the identification of potential drug candidates.

In addition to its applications in drug discovery and development, 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid has also been studied for its potential use as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are molecules that can be temporarily attached to a substrate to control its stereochemistry during a chemical reaction. The cyclohexane ring and functional groups in this compound make it an attractive candidate for this purpose, as they can provide steric control over reaction outcomes.

The safety profile of 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid is another important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development into therapeutic agents. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 2-{(tert-butoxy)carbonylamino}-1-hydroxycyclohexane-1-carboxylic acid (CAS No. 2381061-83-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs and bioactive molecules with diverse therapeutic applications. As research continues to advance our understanding of this compound's properties and behavior, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.